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Compound of Interest

Compound Name: (R)-Metoprolol-d7
CAS No.: 1292907-84-6
Cat. No.: B586973

Get Quote

Chemical Identity & Physical Specifications

(R)-Metoprolol-d7 is the deuterium-labeled form of the (R)-enantiomer of metoprolol. While the

(S)-enantiomer is responsible for the primary beta-1 blocking activity, the (R)-enantiomer is
critical in pharmacokinetic profiling due to stereoselective metabolism by CYP2D6.

Compound Data Table
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Parameter Specification

(R)-1-(Isopropyl-d7-amino)-3-[4-(2-
methoxyethyl)phenoxy]-2-propanol

Chemical Name

1292907-84-6 (Free Base) / 1219798-61-4 (HCI

CAS Number )
Salt - Generic)
Molecular Formula C1sH1sD7NOs (Free Base)
] 274.41 g/mol (Free Base) / 310.87 g/mol (HCI
Molecular Weight
Salt)
Isotopic Purity > 99% Deuterated forms (d7)
Chiral Purity > 98% (R)-enantiomer
Appearance White to off-white solid (hygroscopic)
Solubility Soluble in Methanol, DMSO, Water (Salt form)

Safety Data Sheet (SDS) Synthesis

Critical Note: As a research chemical, specific toxicological data for the deuterated form is often
listed as "Not Available." However, scientific integrity dictates treating this compound with the
same hazard profile as the parent drug (Metoprolol), a potent beta-adrenergic blocker.

GHS Classification (Derived from Parent Compound)
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Hazard Class Category Hazard Statement Code

- Harmful if swallowed.
Acute Toxicity (Oral) 4 (2] H302

Suspected of
Reproductive Toxicity 2 damaging fertility or H361
the unborn child.

Causes damage to
, organs
STOT - Single Exp. 1 ) H370
(Cardiovascular

system).

Harmful to aquatic life
Aquatic Toxicity 3 with long-lasting H412
effects.

Emergency Response Protocols

 Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[3] Beta-
blocker inhalation can cause bronchospasm in asthmatics.

o Skin Contact: Wash with soap and water for 15 minutes. Deuterated compounds can cross
the dermal barrier; do not use organic solvents for cleaning as they may enhance absorption.

 Ingestion:Medical Emergency. Monitor for bradycardia and hypotension. Gastric lavage may

be indicated if performed early.

Handling, Storage & Stability

The integrity of (R)-Metoprolol-d7 is susceptible to isotopic exchange and hygroscopic

degradation.

Storage Protocol

o Temperature: Store at -20°C or lower.
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e Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation and moisture
absorption.

» Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Solution Preparation (Self-Validating Step)

e Solvent: Use LC-MS grade Methanol.

 Stability Check: Deuterium on the isopropyl group is generally stable and non-exchangeable
in protic solvents (unlike acidic protons on -OH or -NH). However, stock solutions should be
requalified every 6 months via MS scan to check for "d0" (unlabeled) ingrowth or
degradation.

Analytical Application: Chiral LC-MS/MS

(R)-Metoprolol-d7 is the Gold Standard Internal Standard (IS) for quantifying (R)-Metoprolol in
plasma, eliminating matrix effects and ionization variability.

Experimental Workflow: Stereoselective Quantification

Objective: Separate (R) and (S) metoprolol in human plasma using (R)-Metoprolol-d7 as the
IS.

Methodology:
o Extraction: Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether) at pH 10.

e Column: Chiralcel OD-RH (150 x 4.6 mm, 5 um) or equivalent cellulose-based reverse-
phase chiral column.

o Mobile Phase: Acetonitrile : Water (containing 0.1% Diethylamine) [Isocratic 30:70].
o Detection: Tandem Mass Spectrometry (ESI+).
o Analyte Transition:m/z 268.2 — 116.1 (Metoprolol)

o IS Transition:m/z 275.2 - 123.1 ((R)-Metoprolol-d7)
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Visualization: Analytical Workflow
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Figure 1: Step-by-step workflow for the stereoselective analysis of Metoprolol using the d7-IS.

Biological Context: Stereoselective Metabolism

Understanding why (R)-Metoprolol-d7 is used requires understanding the CYP2D6
mechanism. Metoprolol undergoes stereoselective metabolism.

o CYP2D6 Preference: CYP2D6 prefers the (R)-enantiomer for O-demethylation and alpha-
hydroxylation.

o Pharmacokinetics: Consequently, (S)-Metoprolol (the active beta-blocker) has a longer half-
life and higher plasma concentration (AUC) in Extensive Metabolizers (EM).

e Phenotyping: The ratio of (R)-Metoprolol to (S)-Metoprolol (or their metabolites) is often used
as a phenotypic probe for CYP2D6 activity.

Visualization: Metabolic Pathway
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Figure 2: Stereoselective clearance of Metoprolol, highlighting the high affinity of CYP2D6 for
the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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